Cas no 2092067-93-9 (1-((1-(Tert-butoxycarbonyl)pyrrolidin-3-yl)methyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-((1-(Tert-butoxycarbonyl)pyrrolidin-3-yl)methyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2092067-93-9
• MF: C₁₃H₂₀N₄O₄
• MW: 296.322302818298
• CID: 5043250
• Update Time: 2023-08-25

1-((1-(Tert-butoxycarbonyl)pyrrolidin-3-yl)methyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-((1-(tert-butoxycarbonyl)pyrrolidin-3-yl)methyl)-1H-1,2,3-triazole-4-carboxylic acid
• 1-[[1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidin-3-yl]methyl]triazole-4-carboxylic acid
• 1-((1-(Tert-butoxycarbonyl)pyrrolidin-3-yl)methyl)-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C13H20N4O4/c1-13(2,3)21-12(20)16-5-4-9(6-16)7-17-8-10(11(18)19)14-15-17/h8-9H,4-7H2,1-3H3,(H,18,19)
• InChI Key： SHBBNRQXVMBKHF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CN2C=C(C(=O)O)N=N2)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 410
• XLogP3: 0.8
• Topological Polar Surface Area: 97.6